![molecular formula C11H19NO5S B6278820 tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate CAS No. 2126160-58-3](/img/no-structure.png)
tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate, also known as TBTMC, is a small organic molecule with a wide range of applications. It is a colorless solid with a molecular weight of 248.3 g/mol. TBTMC is used in the synthesis of many compounds, including pharmaceuticals, agrochemicals, and other molecules with biological activities. It is also used in the preparation of other organic compounds, such as esters, amides, and ethers. TBTMC has been studied for its potential to act as a building block for the synthesis of novel compounds with interesting biological activities.
Mechanism of Action
Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate is an organic molecule that can act as a building block for the synthesis of novel compounds with interesting biological activities. It has been shown to act as a nucleophile in the Mitsunobu reaction, and as an electrophile in the Wittig reaction. In the Grignard reaction, this compound acts as a nucleophile, and the reaction occurs through a series of steps involving the formation of a Grignard reagent, a carbocation intermediate, and a carbanion intermediate.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as a building block for the synthesis of novel compounds with interesting biological activities. It has been shown to have potential therapeutic applications in the inhibition of the enzyme thymidylate synthase, which is involved in the synthesis of thymidine, a precursor of DNA. It has also been studied for its potential to act as an herbicide or insecticide.
Advantages and Limitations for Lab Experiments
Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate is a small organic molecule that is relatively easy to synthesize in the laboratory. It is also relatively inexpensive and widely available. However, it is not as stable as some other organic molecules, and is therefore more prone to decomposition and oxidation.
Future Directions
There are a number of potential future directions for research on tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate. One potential direction is the development of novel compounds with interesting biological activities. Another potential direction is the development of compounds with potential therapeutic applications, such as inhibitors of thymidylate synthase. Additionally, further research could be conducted on the potential of this compound to act as an herbicide or insecticide. Finally, research could be conducted on the optimization of the synthesis of this compound in the laboratory.
Synthesis Methods
Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate can be synthesized using a variety of methods, including the Mitsunobu reaction, the Wittig reaction, and the Grignard reaction. The Mitsunobu reaction is the most common method for the synthesis of this compound, and involves the reaction of a phosphonate ester with an alcohol in the presence of a base. The Wittig reaction is another common method for the synthesis of this compound, and involves the reaction of a phosphonium salt with an aldehyde or ketone in the presence of a base. The Grignard reaction can also be used to synthesize this compound, and involves the reaction of a Grignard reagent with a carbonyl compound in the presence of a base.
Scientific Research Applications
Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other molecules with biological activities. It has also been used in the synthesis of novel compounds with interesting biological activities. This compound has been used in the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme thymidylate synthase. It has also been used in the synthesis of compounds with potential agrochemical applications, such as herbicides and insecticides.
properties
IUPAC Name |
tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1,4-thiazinane-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5S/c1-11(2,3)17-10(14)12-5-7-18(15,16)9(8-12)4-6-13/h6,9H,4-5,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBTKZAPWMOSTEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCS(=O)(=O)C(C1)CC=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.